Cas no 380192-80-3 (4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide)

• Product Name: 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• CAS No: 380192-80-3
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 6410829
• PubChem ID: 1535127
• Update Time: 2025-10-29

4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• 4-methoxy-N-((2-methyl-1H-indol-5-yl)methyl)benzamide
• Oprea1_185101
• AKOS000808627
• F0651-0034
• Oprea1_488560
• 380192-80-3
• Z56813794
• SCHEMBL3399281
• 4-methoxy-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide
• Benzamide, 4-methoxy-N-[(2-methyl-1H-indol-5-yl)methyl]-

• Inchi： 1S/C18H18N2O2/c1-12-9-15-10-13(3-8-17(15)20-12)11-19-18(21)14-4-6-16(22-2)7-5-14/h3-10,20H,11H2,1-2H3,(H,19,21)
• InChI Key： CUOAGEXQOHYQGL-UHFFFAOYSA-N
• SMILES： C(NCC1C=CC2=C(C=1)C=C(C)N2)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 561.3±50.0 °C(Predicted)
• pka: 14.46±0.46(Predicted)

Additional information on 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide

Introduction to 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide and Its CAS No. 380192-80-3

4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide, identified by the chemical compound code CAS no. 380192-80-3, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its benzene ring substituted with an amide functional group. The presence of a methoxy group at the fourth position and a methyl-substituted indole moiety at the nitrogen atom imparts unique structural and pharmacological properties, making it a promising candidate for further research and development.

The benzamide scaffold is well-documented for its biological activity, particularly in modulating various enzymatic pathways and receptor interactions. In recent years, researchers have been exploring derivatives of benzamide to develop novel therapeutic agents targeting neurological disorders, inflammatory conditions, and metabolic diseases. The specific substitution pattern in 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide suggests potential interactions with proteins involved in signal transduction and cellular communication.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. The indole ring, a core structure in many pharmacologically relevant compounds, is known for its ability to interact with aromatic hydrophobic pockets in target proteins. The methyl group at the 2-position of the indole ring enhances its binding affinity, while the methoxy group on the benzamide moiety may influence metabolic stability and bioavailability. These features make 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide a compelling subject for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Molecular docking studies have been employed to evaluate how 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide might bind to specific protein targets, such as enzymes or receptors implicated in disease pathways. These virtual screening approaches have identified potential therapeutic applications, including its role as a modulator of neurotransmitter systems relevant to cognitive disorders.

In vitro assays have begun to elucidate the pharmacological profile of this compound. Initial studies suggest that 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide exhibits moderate activity in inhibiting certain enzymes associated with inflammation and pain mediation. This aligns with the growing interest in developing small molecules that can modulate inflammatory responses without excessive side effects. The benzamide moiety is particularly noted for its ability to interfere with cyclooxygenase (COX) pathways, which are central to prostaglandin synthesis.

The indole derivative component of 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide also warrants attention due to its structural resemblance to natural products known for their biological activities. Indole-based compounds have been extensively studied for their potential in treating neurological conditions, such as Alzheimer's disease and depression. The presence of both methoxy and methyl substituents may fine-tune the compound's pharmacokinetic properties, enhancing its solubility and membrane permeability.

From a synthetic chemistry perspective, the preparation of 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the amide bond, followed by functional group interconversions to introduce the methoxy and methyl groups at appropriate positions. Advances in catalytic processes have improved the efficiency and yield of these synthetic routes, making it feasible to produce sufficient quantities for preclinical testing.

The growing body of research on 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide underscores its significance as a lead compound in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on optimizing its chemical structure for better efficacy and safety profiles. Preclinical trials are underway to assess its potential as a therapeutic agent, with particular interest in conditions where modulation of enzyme activity or receptor binding could provide therapeutic benefits.

The future directions for this compound include exploring its potential in combination therapies, where it might synergize with other drugs to enhance treatment outcomes. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into how it interacts with biological targets and modulates disease-related pathways. Such knowledge is crucial for designing next-generation derivatives with improved pharmacological properties.

In summary, 4-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide (CAS no. 380192-80-3) represents a fascinating example of how structural modifications can yield compounds with novel biological activities. Its unique combination of functional groups positions it as a valuable asset in medicinal chemistry research, with promising applications across multiple therapeutic areas. As scientific understanding evolves, further exploration of this molecule is expected to yield significant advancements in drug development.